Cas no 1595319-99-5 ([S(R)]-N-[(S)-[2-(Dicyclohexylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 98%)

• Product Name: [S(R)]-N-[(S)-[2-(Dicyclohexylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 98%
• CAS No: 1595319-99-5
• MF: C₂₉H₄₂NOPS
• MW: 483.68864774704
• MDL: MFCD32697194
• CID: 5039260
• PubChem ID: 155293919
• Update Time: 2026-02-28

[S(R)]-N-[(S)-[2-(Dicyclohexylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 98% Chemical and Physical Properties

Names and Identifiers

• [S(R)]-N-[(S)-[2-(Dicyclohexylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 98%
• (R)-N-[(S)-(2-dicyclohexylphosphanylphenyl)-phenylmethyl]-2-methylpropane-2-sulfinamide
• 1595319-99-5
• [S(R)]-N-[(S)-[2-(dicyclohexylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide, 95%
• E81914
• CS-0147373
• [S(R)]-N-[(S)-[2-(Dicyclohexylphosphino)phenyl]phenylmethyl]-2-methyl-2-propanesulfinamide
• MFCD32697194

• MDL： MFCD32697194
• Inchi： 1S/C29H42NOPS/c1-29(2,3)33(31)30-28(23-15-7-4-8-16-23)26-21-13-14-22-27(26)32(24-17-9-5-10-18-24)25-19-11-6-12-20-25/h4,7-8,13-16,21-22,24-25,28,30H,5-6,9-12,17-20H2,1-3H3/t28-,33+/m0/s1
• InChI Key： IPTFAEDQOSFDCK-QPQHGXMVSA-N
• SMILES： [S@@](C(C)(C)C)(N[C@@H](C1C=CC=CC=1)C1=CC=CC=C1P(C1CCCCC1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 483.27247313g/mol
• Monoisotopic Mass: 483.27247313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 48.3